![molecular formula C9H9N3O2 B3038181 1,3-dioxo-2,3,5,6,7,8-hexahydro-1H-pyrido[1,2-c]pyrimidine-4-carbonitrile CAS No. 790271-43-1](/img/structure/B3038181.png)
1,3-dioxo-2,3,5,6,7,8-hexahydro-1H-pyrido[1,2-c]pyrimidine-4-carbonitrile
Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps. One common synthetic route includes the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine . The structures of the newly synthesized compounds are confirmed through spectral data (such as NMR and IR), elemental analyses, and alternative synthetic routes.
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis of Spiro‐oxindole Derivatives
An efficient method to synthesize spiro‐oxindole derivatives involves a three-component reaction utilizing ethyl cyanoacetate and a form of 1,2,3,4,5,6-hexahydro-2-(nitromethylidene)pyrimidine, without hazardous solvents or catalysts. This process yields ethyl 6′-amino-1,1′,2,2′,3′,4′-hexahydro-9′-nitro-2-oxospiro[3H-indole-3,8′-[8H]pyrido[1,2-a]pyrimidine]-7′-carboxylates in high yields (Alizadeh & Moafi, 2015).
Crystal Structure Analysis
A detailed crystal structure of a related compound, 2′,7′-diamino-2,4′-dioxo-4′,8′-dihydro-3′H-spiro[indoline-3,5′-pyrido[2,3-d]pyrimidine]-6′-carbonitrile, was analyzed, revealing intricate molecular configurations and relationships between different rings in the compound (Liu Yong-mi, 2014).
Antimicrobial Activity
The antimicrobial activities of pyrido[2,3-d]pyrimidine derivatives have been explored. These derivatives, synthesized using sulfonic acid functionalized SBA-15, demonstrated effective antimicrobial properties against fungi and various gram-positive and negative bacteria (Mohammadi Ziarani et al., 2015).
Antibacterial Activity
Synthesized pyrimidine-pyridine hybrids and related compounds have shown potential in antibacterial applications, with significant activity against bacteria like Staphylococcus aureus and Entrobacter aerogener (Taher & Helwa, 2012).
Synthesis in Aqueous Medium
β-Cyclodextrin has been used as a biomimetic catalyst for the efficient synthesis of 4-oxo-pyrido[1,2-a]pyrimidine-3-carbonitrile in an aqueous medium, emphasizing the environmental friendliness and efficiency of this method (Ghorad et al., 2017).
Anti-inflammatory and Analgesic Activities
Novel compounds synthesized from pyrido[2,3-d]pyrimidine-6-carbonitriles exhibited notable anti-inflammatory and analgesic activities, with some showing comparable efficacy to standard drugs like indomethacin (Ismail et al., 2007).
Synthesis of Novel Derivatives
New derivatives of pyrimidines and fused pyrimidines have been synthesized, expanding the range of potential applications for these compounds in various fields of scientific research (Chang et al., 2003).
Mechanism of Action
Mode of Action
It’s known that the compound belongs to the class of pyrido[1,2-c]pyrimidines . Pyrido[1,2-c]pyrimidines have been reported to exhibit various biological activities, including antimicrobial, antiviral, and anticancer effects . The specific interactions of this compound with its targets, and the resulting changes, are subjects of ongoing research.
Biochemical Pathways
Related compounds have been shown to inhibit certain enzymes and receptors, affecting various biochemical pathways . More research is needed to elucidate the specific pathways affected by this compound.
Pharmacokinetics
A related compound, 5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine, has been reported to have a promising pharmacokinetic profile in mice
Result of Action
Related compounds have been reported to exhibit cytotoxicity against certain cancer cell lines
properties
IUPAC Name |
1,3-dioxo-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidine-4-carbonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c10-5-6-7-3-1-2-4-12(7)9(14)11-8(6)13/h1-4H2,(H,11,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDOHDJYYPOIKDP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=C(C(=O)NC2=O)C#N)C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401148401 | |
Record name | 2,3,5,6,7,8-Hexahydro-1,3-dioxo-1H-pyrido[1,2-c]pyrimidine-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401148401 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
790271-43-1 | |
Record name | 2,3,5,6,7,8-Hexahydro-1,3-dioxo-1H-pyrido[1,2-c]pyrimidine-4-carbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=790271-43-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3,5,6,7,8-Hexahydro-1,3-dioxo-1H-pyrido[1,2-c]pyrimidine-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401148401 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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